![molecular formula C15H14INO B4675909 N-(4-iodo-2,6-dimethylphenyl)benzamide](/img/structure/B4675909.png)
N-(4-iodo-2,6-dimethylphenyl)benzamide
Overview
Description
N-(4-iodo-2,6-dimethylphenyl)benzamide, commonly known as IDPN, is a chemical compound that has been extensively studied for its scientific research applications. IDPN is a potent neurotoxin that has been used to investigate the mechanisms of action and the biochemical and physiological effects of neurodegenerative disorders.
Mechanism of Action
IDPN exerts its neurotoxic effects by disrupting the microtubule network in neurons, leading to the accumulation of abnormal protein aggregates and the eventual death of the cell. This disruption of the microtubule network is thought to be caused by the binding of IDPN to tubulin, the main component of microtubules.
Biochemical and Physiological Effects
IDPN has been shown to induce a range of biochemical and physiological effects in the brain, including oxidative stress, inflammation, and mitochondrial dysfunction. These effects are thought to contribute to the selective degeneration of dopaminergic and cholinergic neurons in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of using IDPN in lab experiments is its ability to induce selective degeneration of specific types of neurons, making it a valuable tool for studying the mechanisms of neurodegenerative disorders. However, it is important to note that IDPN is a potent neurotoxin and must be handled with care to ensure the safety of researchers.
Future Directions
There are several potential future directions for research on IDPN. One area of interest is the development of new therapies for neurodegenerative disorders based on the mechanisms of action of IDPN. Another potential direction is the investigation of the effects of IDPN on other types of neurons in the brain, as well as its potential effects on other organ systems in the body. Additionally, further research is needed to fully understand the biochemical and physiological effects of IDPN and how they contribute to neurodegeneration.
Scientific Research Applications
IDPN has been widely used in scientific research to study the mechanisms of action and the biochemical and physiological effects of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. IDPN has been shown to induce selective degeneration of dopaminergic and cholinergic neurons in the brain, making it a valuable tool for investigating the underlying mechanisms of these disorders.
properties
IUPAC Name |
N-(4-iodo-2,6-dimethylphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14INO/c1-10-8-13(16)9-11(2)14(10)17-15(18)12-6-4-3-5-7-12/h3-9H,1-2H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMGYUZVPJYKJNM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1NC(=O)C2=CC=CC=C2)C)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14INO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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